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Compound of Interest

Compound Name:
Omeprazole sulfone N-oxide-

13C,d3

Cat. No.: B12392007 Get Quote

Technical Support Center: Omeprazole Sulfone
N-oxide-13C,d3
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage and handling of Omeprazole sulfone
N-oxide-13C,d3. Adherence to these guidelines is crucial for ensuring the integrity of the

compound and the safety of laboratory personnel.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Omeprazole sulfone N-oxide-13C,d3?

A1: The primary hazards of Omeprazole sulfone N-oxide-13C,d3 are related to its chemical

properties, not the isotopic labeling.[1] It is classified as causing skin irritation (H315), serious

eye irritation (H319), and may cause respiratory irritation (H335).[2]

Q2: Does the isotopic labeling (13C, d3) affect the chemical reactivity or toxicity?

A2: No, the isotopic labeling with Carbon-13 and Deuterium does not alter the chemical

reactivity or toxicity of the molecule.[1] The safety precautions required are identical to those for

the unlabeled Omeprazole sulfone N-oxide.[1]

Q3: What should I do in case of accidental exposure?
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A3: In case of accidental exposure, follow these first-aid measures:

After inhalation: Move the person to fresh air. If they are not breathing, give artificial

respiration. Consult a physician.[2]

After skin contact: Immediately wash with plenty of soap and water and rinse thoroughly.[2]

Consult a physician.[2]

After eye contact: Rinse the opened eye cautiously with water for several minutes.[2]

Remove contact lenses if present and easy to do. Continue rinsing and consult a doctor.[2]

After swallowing: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[2]

Q4: How should I dispose of waste containing this compound?

A4: Waste material must be disposed of in accordance with national and local regulations. Do

not dispose of it together with household garbage or allow it to reach the sewage system.

Leave the chemical in its original container and do not mix it with other waste.
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Issue Possible Cause Recommended Solution

Unexpected experimental

results or loss of signal

Compound degradation due to

improper storage.

Verify storage conditions

against the recommended

guidelines. For long-term

storage, use a freezer at

-20°C. For dissolved samples,

store at -80°C.

Contamination of the sample
Improper handling or cross-

contamination.

Always use clean, dedicated

spatulas and glassware.

Handle the compound in a

fume hood to prevent airborne

contamination.

Inaccurate sample weight
The compound is hygroscopic

or has absorbed moisture.

Allow the container to

equilibrate to room

temperature before opening to

prevent condensation. Weigh

the compound in a controlled

environment, such as a

glovebox or a balance with a

draft shield.

Poor solubility Using an inappropriate solvent.

The compound is slightly

soluble in DMSO and

methanol (with heating).[3]

Ensure you are using a

suitable solvent and consider

gentle warming or sonication

to aid dissolution.

Storage and Stability Data
Proper storage is critical to maintain the stability and integrity of Omeprazole sulfone N-oxide-
13C,d3.
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Form
Storage

Temperature
Duration Notes

Powder -20°C 3 years
Recommended for

long-term storage.

Powder 4°C 2 years
Suitable for shorter-

term storage.

In Solvent -80°C 6 months

Ideal for stock

solutions to minimize

degradation.

In Solvent -20°C 1 month

For working solutions

that will be used

relatively quickly.

Shipping Room Temperature A few days

The product is stable

at ambient

temperatures for the

duration of shipping.

Data compiled from multiple sources providing storage recommendations for Omeprazole

sulfone N-oxide and its isotopically labeled analogues.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution

Acclimatization: Allow the vial containing Omeprazole sulfone N-oxide-13C,d3 to warm to

room temperature before opening to prevent moisture condensation.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, a lab coat, and chemical-resistant gloves.[2]

Ventilation: Perform all weighing and solvent addition steps inside a certified chemical fume

hood to avoid inhalation of dust or vapors.[2]
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Weighing: Tare a clean, dry, and appropriately sized vial on an analytical balance. Carefully

transfer the desired amount of the compound into the vial using a clean spatula.

Dissolution: Add the desired volume of a suitable solvent (e.g., DMSO) to the vial. The

compound is slightly soluble in DMSO and methanol.[3] Gentle heating may be required to

achieve complete dissolution.[3]

Storage: Once fully dissolved, cap the vial tightly and store the stock solution at -80°C for up

to 6 months.

Labeling: Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Diagrams
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Receiving Omeprazole sulfone N-oxide-13C,d3

Verify Integrity of Packaging

Short-Term Storage
(Powder, < 2 years)

Intact

Long-Term Storage
(Powder, > 2 years)

Intact

Store at 4°C Store at -20°C

Prepare for Experiment

Equilibrate to Room Temperature

Handle in Fume Hood with PPE

Prepare Stock Solution

Perform Experiment

Direct use of powder

Store Stock Solution at -80°C

Click to download full resolution via product page

Caption: Workflow for Storage and Handling of Omeprazole sulfone N-oxide-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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